Cas no 1553-41-9 (5,8,11,14,17-Eicosapentaenoicacid)

5,8,11,14,17-Eicosapentaenoicacid structure

1553-41-9 structure

Product Name:5,8,11,14,17-Eicosapentaenoicacid

CAS No:1553-41-9

Molecular Formula:C₂₀H₃₀O₂

Molecular Weight:302.451

CID:171096

PubChem ID:5282847

5,8,11,14,17-Eicosapentaenoicacid Properties

Names and Identifiers

- 5,8,11,14,17-Eicosapentaenoicacid
- EICOSAPENTAENOIC ACID
- (5E,8E,11E,14E,17E)-icosa-5,8,11,14,17-pentaenoic acid
- all cis-5,8,11,14,17-Eicosapentaenoic Acid
- icosa-2,4,6,8,10-pentaenoic acid
- icosa-5,8,11,14,17-pentaenoic acid
- icosapent
- CHEMBL4802124
- EPA;Timnodonic acid
- C20:5
- CHEBI:92823
- eicosapentaenoic acids
- Eicosapentaenoic
- CHEBI:36006
- AKOS015893005
- 5,8,11,14,17-EICOSAPENTAENOIC ACID
- omega-3-Eicosapentaenoic Acid
- Acid, Eicosapentanoic
- 1553-41-9
- Eicosapentanoic acid
- DTXSID901018009
- omega 3 Eicosapentaenoic Acid
- SCHEMBL120666
- icosapentaenoic acids
- AKOS028108871
- SY069862
- Bio2_000048
- Q27164582
- KBio2_002616
- JAZBEHYOTPTENJ-UHFFFAOYSA-N
- DTXSID70860077
- 5,8,11,14,17-eicosapentaenic acid
- FT-0621978
- KBioSS_000048
- Bio1_000719
- Bio1_000230
- KBioGR_000048
- CBiol_001944
- 5,8,11,14,17-eicosapentenoic acid
- KBio2_000048
- Bio1_001208
- KBio3_000095
- KBio3_000096
- KBio2_005184
- Bio2_000528
- eicosa-5,8,11,14,17-pentaenoic acid
- cis-5,8,11,14,17-EPA
- Icosapentaenoic acid
- (5Z,8Z,11Z,14Z,17Z)-5,8,11,14,17-eicosapentaenoic acid
- 5,8,11,14,17-Icosapentaenoic acid
- (5Z,8Z,11Z,14Z,17Z)-Eicosapentaenoate
- (5Z,8Z,11Z,14Z,17Z)-Eicosapentaenoic acid
- cis-5,8,11,14,17-eicosapentaenoic acid
- Timnodonic acid
- all-cis-5,8,11,14,17-eicosapentaenoic acid
- cis-Delta(5,8,11,14,17)-eicosapentaenoic acid
- 10417-94-4
- EPA
- all-cis-icosa-5,8,11,14,17-pentaenoic acid
- (all-Z)-5,8,11,14,17-eicosapentaenoic acid
- (5Z,8Z,11Z,14Z,17Z)-Icosapentaenoic acid
- cis, cis, cis, cis, cis-eicosa-5,8,11,14,17-pentaenoic acid
- +Expand
- InChIKey： JAZBEHYOTPTENJ-RCHUDCCISA-N
- Inchi： InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-19H2,1H3,(H,21,22)/b4-3+,7-6+,10-9+,13-12+,16-15+
- SMILES： C(O)(=O)CCC/C=C/C/C=C/C/C=C/C/C=C/C/C=C/CC

Computed Properties

Exact Mass: 302.2247
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 13
Monoisotopic Mass: 302.225
Heavy Atom Count: 22
Complexity: 398
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 5
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.6
Topological Polar Surface Area: 37.3A^2

Experimental Properties

LogP: 5.99270
PSA: 37.3
Refractive Index: 1.512
Boiling Point: 439.3°Cat760mmHg
Flash Point: 336°C
Density: 0.941

5,8,11,14,17-Eicosapentaenoicacid Related Literature

1. Room-temperature luminescence of tervalent chromium complexes

Chem. Commun. (London), 1968, 769-770
2. Structural and conformational study of two solvates of a fulgenic acid derivative†

Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
3. Terpene dispersion energy donor ligands in borane complexes†

Kristian L. Mears,Michelle A. Kutzleb,Cary R. Stennett,James C. Fettinger,Derrick C. Kaseman,Ping Yu,Petra Vasko,Philip P. Power Chem. Commun., 2022,58, 9910-9913
4. Determination of theaflavins in tea solution using the flavognost complexation method

Analyst, 1986,111, 331-333
5. Paper-based platforms with coulometric readout for ascorbic acid determination in fruit juices†

Estefanía Nunez-Bajo,M. Teresa Fernández-Abedul Analyst, 2020,145, 3431-3439
6. New fluorene-based chiral copolymers with unusually high optical activity in pristine and annealed thin films†

Min Ju Cho,Jong-Soo Ahn,Young-Un Kim,Hyun Ah Um,Paras N. Prasad,Geon Joon Lee,Dong Hoon Choi RSC Adv., 2016,6, 23879-23886
7. Cold condensation of dust in the ISM

Gaël Rouillé,Cornelia Jäger,Serge A. Krasnokutski,Melinda Krebsz,Thomas Henning Faraday Discuss., 2014,168, 449-460
8. Correction: Furin-instructed molecular self-assembly actuates endoplasmic reticulum stress-mediated apoptosis for cancer therapy

Chenxing Fu,Jie Zhan,Junqi Huai,Shaodan Ma,Minghui Li,Guoqin Chen,Minsheng Chen,Yanbin Cai,Caiwen Ou Nanoscale, 2021,13, 13558-13558
9. Prediction of stable silver selenide-based energy materials sustained by rubidium selenide alloying†

Yee Hui Robin Chang,Junke Jiang,Moi Hua Tuh,Fei Ha Chiew New J. Chem., 2022,46, 22050-22063
10. New fluorous ionic liquids function as surfactants in conventional room-temperature ionic liquids

Travis L. Merrigan,Eleanor D. Bates,Scott C. Dorman,James H. Davis Jr. Chem. Commun., 2000, 2051-2052

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